Semotiadil recemate fumarate

• CAS No.: 123388-25-0
• Product Name: Semotiadil recemate fumarate
• Molecular Formula: C₃₃H₃₆N₂O₁₀S
• Molecular Weight: 652.7 g/mol
• IUPAC Name: 2-[2-[3-[2-(1,3-benzodioxol-5-yloxy)ethyl-methylamino]propoxy]-5-methoxyphenyl]-4-methyl-1,4-benzothiazin-3-one;(E)-but-2-enedioic acid
• Standard InChI: InChI=1S/C29H32N2O6S.C4H4O4/c1-30(14-16-34-21-10-12-25-26(18-21)37-19-36-25)13-6-15-35-24-11-9-20(33-3)17-22(24)28-29(32)31(2)23-7-4-5-8-27(23)38-28;5-3(6)1-2-4(7)8/h4-5,7-12,17-18,28H,6,13-16,19H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• Standard InChIKey: DIEJEELGDWGUCV-WLHGVMLRSA-N
• Isomeric SMILES: CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5.C(=C/C(=O)O)\C(=O)O
• SMILES: CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5.C(=CC(=O)O)C(=O)O
• Description: Semotiadil recemate fumarate is the recemate of Semotiadil fumarate. Semotiadil fumarate is a novel vasoselective Ca2+ channel antagonist.
• Reference: [1]. Koidl B, et al. A novel benzothiazine Ca2+ channel antagonist, Semotiadil, inhibits cardiac L-type Ca2+ currents. Eur J Pharmacol. 1997 Mar 19;322(2-3):243-7.[2]. Teramoto N. Mechanisms of the inhibitory action of Semotiadil fumarate, a novel Ca antagonist, on the voltage-dependent Ca current in smooth muscle cells of the rabbit portal vein. Jpn J Pharmacol. 1993 Mar;61(3):183-95.[3]. Ichikawa M, et al. Antihypertensive effects of a novel calcium antagonist, Semotiadil fumarate (SD-3211), alone and in combination with Enalapril or trichlormethiazide in spontaneously hypertensive rats. Biol Pharm Bull. 1994 Nov;17(11):1513-5.
• PubChem Compound: 10078027
• Last Modified: Nov 11 2021